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Compound of Interest

Compound Name: Disulfur dinitride

CAS No.: 25474-92-4

Cat. No.: B1215722

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disulfur dinitride (S₂N₂), a unique inorganic cyclic compound, serves as a critical precursor in

the synthesis of novel materials, most notably the metallic polymer, polythiazyl ((SN)x). This

document provides detailed application notes and experimental protocols for the synthesis and

utilization of S₂N₂ in materials science, with a focus on its conversion to polythiazyl and its

application in forensic science.

Overview of Disulfur Dinitride (S₂N₂) and its Primary
Application
Disulfur dinitride is a colorless, crystalline solid that is highly reactive and potentially

explosive.[1] Its primary importance in materials science lies in its ability to undergo

spontaneous solid-state polymerization to form polythiazyl, (SN)x.[2][3] Polythiazyl was the first

synthesized inorganic polymer to exhibit metallic conductivity and even superconductivity at

very low temperatures (below 0.3 K).[3][4] This remarkable property, arising from a quasi-one-

dimensional metallic band structure, has led to its investigation for applications in various

electronic devices.[2]
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Another notable application of S₂N₂ is in the field of forensic science, specifically for the

visualization of latent fingermarks on various surfaces. This technique leverages the

sublimation of S₂N₂ and its preferential deposition on the organic residues present in

fingerprints.

Quantitative Data
The following tables summarize key quantitative data for S₂N₂ and its polymer, (SN)x.

Table 1: Structural and Physical Properties of S₂N₂ and (SN)x

Property Disulfur Dinitride (S₂N₂) Polythiazyl ((SN)x)

Molecular Formula S₂N₂ (SN)x

Crystal System Monoclinic Monoclinic

Space Group P2₁/c P2₁/c

S-N Bond Length (Å) 1.651, 1.657 1.59, 1.63

N-S-N Bond Angle (°) 89.6 106

S-N-S Bond Angle (°) 90.4 120

Appearance Colorless crystals
Lustrous golden, bronze-

colored fibrous solid

Decomposition Temp. Explodes above 30 °C
> 200 °C (violent

decomposition)

Data compiled from multiple sources.[3][4]

Table 2: Electrical Properties of Polythiazyl ((SN)x)
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Property Value Notes

Room Temperature

Conductivity
~10³ Ω⁻¹cm⁻¹ Comparable to some metals

Anisotropy Highly anisotropic

Metallic along the polymer

chains, insulating

perpendicular to them

Superconducting Transition

Temp. (Tc)
~0.3 K

The first non-metallic

superconductor discovered

Data compiled from multiple sources.[3]

Experimental Protocols
3.1. Synthesis of Disulfur Dinitride (S₂N₂) and Polymerization to Polythiazyl ((SN)x)

This protocol describes the synthesis of S₂N₂ from tetrasulfur tetranitride (S₄N₄) and its

subsequent solid-state polymerization to (SN)x.

Safety Precautions:

Extreme Hazard: S₄N₄ and S₂N₂ are explosive and sensitive to shock and friction. All

operations must be conducted in a fume hood behind a blast shield.

Personal Protective Equipment (PPE): Wear safety glasses, a face shield, and appropriate

gloves.

Scale: This synthesis should only be performed on a small scale (typically less than 1 g of

S₄N₄).

Materials:

Tetrasulfur tetranitride (S₄N₄)

Silver wool

Glass wool
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High-vacuum apparatus

Tube furnace

Cold finger (liquid nitrogen)

Protocol:

Apparatus Setup: Assemble a vacuum apparatus consisting of a reaction tube containing

silver wool, followed by a U-tube trap, and a cold finger cooled with liquid nitrogen. The

reaction tube is placed within a tube furnace.

Preparation: Place a small amount of S₄N₄ in the reaction tube, separated from the silver

wool by a plug of glass wool.

Evacuation: Evacuate the entire system to a high vacuum (e.g., < 10⁻⁴ Torr).

S₂N₂ Synthesis: Heat the silver wool in the tube furnace to approximately 250-300 °C. Gently

heat the S₄N₄ to induce sublimation. The S₄N₄ vapor passes over the hot silver wool, which

catalyzes its decomposition to S₂N₂.

S₄N₄ (g) --(Ag wool, 250-300°C)--> 2 S₂N₂ (g)

S₂N₂ Collection: The gaseous S₂N₂ is collected as colorless crystals on the liquid nitrogen-

cooled cold finger.

S₂N₂ Polymerization: After the reaction is complete, the cold finger is allowed to warm to

room temperature. The S₂N₂ crystals will undergo spontaneous solid-state polymerization

over several days to form a golden, metallic film of (SN)x.

n S₂N₂ (s) --(Room Temp.)--> (SN)₂n (s)

Annealing: The resulting (SN)x film can be annealed at around 75 °C under vacuum to

remove any unreacted S₂N₂ and improve crystallinity.

Characterization:
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The resulting (SN)x can be characterized by its visual appearance (metallic luster), and its

electrical conductivity can be measured using a four-probe method.

X-ray diffraction can be used to confirm the crystal structure.

3.2. Application of S₂N₂ in Latent Fingermark Visualization

This protocol outlines the use of S₂N₂ sublimation for the development of latent fingermarks on

non-porous surfaces.

Safety Precautions:

This procedure must be carried out in a fume hood due to the toxicity and explosive nature of

S₂N₂.

The sublimation apparatus should be handled with care.

Materials:

S₂N₂ crystals (prepared as in Protocol 3.1)

Vacuum sublimation apparatus

Sample with latent fingermarks

Heating source

Protocol:

Apparatus Setup: Place the sample with the latent fingermark in a vacuum chamber. Place a

small quantity of S₂N₂ crystals in a heating boat within the chamber, ensuring it is not in

direct contact with the sample.

Evacuation: Evacuate the chamber to a moderate vacuum.

Sublimation: Gently heat the S₂N₂ to induce sublimation. The S₂N₂ vapor will fill the

chamber.
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Deposition: The S₂N₂ vapor will preferentially condense on the organic residues of the latent

fingermark, forming a visible deposit.

Visualization: After sufficient development, vent the chamber and remove the sample. The

developed fingermark will appear as a white or pale yellow deposit.

Polymerization for Contrast: The deposited S₂N₂ can be allowed to polymerize to (SN)x at

room temperature, which may enhance the contrast of the developed print due to the golden

color of the polymer.

Applications in Electronic Devices
While specific, detailed industrial protocols are proprietary, the following outlines the general

principles for incorporating (SN)x into electronic devices.

4.1. (SN)x in Light-Emitting Diodes (LEDs)

(SN)x can be used as a transparent, conductive electrode in LEDs.

Generalized Protocol:

Substrate Preparation: A suitable substrate (e.g., glass or flexible polymer) is cleaned.

(SN)x Deposition: A thin film of (SN)x is deposited onto the substrate. This can be achieved

by subliming S₂N₂ onto the substrate and allowing it to polymerize in situ.

Device Fabrication: The remaining layers of the LED (e.g., hole transport layer, emissive

layer, electron transport layer, and cathode) are deposited on top of the (SN)x film using

standard techniques such as spin coating or thermal evaporation.[5]

Encapsulation: The device is encapsulated to protect it from the environment.

4.2. (SN)x as a Battery Cathode

The conductive nature of (SN)x makes it a candidate for use as a cathode material in batteries.

Generalized Protocol:
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Cathode Preparation: (SN)x is typically ground into a powder. This powder is then mixed with

a binder (e.g., PVDF) and a conductive additive (e.g., carbon black) to form a slurry.[6]

Coating: The slurry is coated onto a current collector (e.g., aluminum foil) and dried to

remove the solvent.

Cell Assembly: The prepared cathode is assembled into a battery cell with an anode, a

separator, and an electrolyte.

Diagrams

S₄N₄ (Tetrasulfur Tetranitride) Hot Silver Wool
(250-300°C)

Sublimation S₂N₂ (g)Catalytic Decomposition Cold Finger
(Liquid N₂)

Deposition S₂N₂ (s)
(Colorless Crystals)

Solid-State Polymerization
(Room Temperature)

(SN)x (Polythiazyl)
(Golden Film)

Click to download full resolution via product page

Caption: Synthesis pathway of polythiazyl ((SN)x) from S₄N₄.
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Caption: Experimental workflow for latent fingermark visualization using S₂N₂.
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Caption: Logical relationships of S₂N₂ applications in materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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